5-Chloro-3-(2,3-dihydroxypropoxy)-1,2-benzisoxazole

• Molecular Formula: C10H10ClNO4
• Molecular Weight: 243.64 g/mol
• IUPAC Name: 3-[(5-chloro-1,2-benzoxazol-3-yl)oxy]propane-1,2-diol
• InChI: InChI=1S/C10H10ClNO4/c11-6-1-2-9-8(3-6)10(12-16-9)15-5-7(14)4-13/h1-3,7,13-14H,4-5H2
• InChI Key: WEHWCLZRQYKNQR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Cl)C(=NO2)OCC(CO)O

Description

5-Chloro-3-(2,3-dihydroxypropoxy)-1,2-benzisoxazole is a useful research compound. Its molecular formula is C10H10ClNO4 and its molecular weight is 243.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

256 ml of a 10% w/v aqueous solution of potassium carbonate were added to a suspension of 21.0 g (92.7 mmoles) of 5-chloro-3-(2,3-epoxypropoxy)-1,2-benzisoxazole (prepared according to the method described in Japanese Patent Provisional Publication No. Sho. 52-31070) in 100 ml of acetonitrile, and the mixture was then heated under reflux for 3 hours. At the end of this time, the reaction mixture was cooled by allowing it to stand, and then 500 ml of water were added. The reaction mixture was then extracted with 1 liter of ethyl acetate. The organic extract was dried over anhydrous magnesium sulfate, the desiccant was removed by filtration, and the solvent was removed by distillation to give a solid residue. This was then recrystallized from a mixture of ethyl acetate and diethyl ether, to give 16.7 g (yield 74.2%) of the title compound as a colorless amorphous powder, melting at 61°-62° C.